Cas no 2137770-33-1 (Sodium 2-chloro-6-methoxybenzene-1-sulfinate)

• Product Name: Sodium 2-chloro-6-methoxybenzene-1-sulfinate
• CAS No: 2137770-33-1
• MF: C₇H₆ClNaO₃S
• MW: 228.628510951996
• CID: 6323537
• PubChem ID: 165449812
• Update Time: 2025-05-20

Sodium 2-chloro-6-methoxybenzene-1-sulfinate Chemical and Physical Properties

Names and Identifiers

• 2137770-33-1
• sodium 2-chloro-6-methoxybenzene-1-sulfinate
• EN300-723842
• Sodium 2-chloro-6-methoxybenzene-1-sulfinate

• Inchi： 1S/C7H7ClO3S.Na/c1-11-6-4-2-3-5(8)7(6)12(9)10;/h2-4H,1H3,(H,9,10);/q;+1/p-1
• InChI Key： RUUCFTMIYXRFKE-UHFFFAOYSA-M
• SMILES： ClC1=CC=CC(=C1S(=O)[O-])OC.[Na+]

Computed Properties

• Exact Mass: 227.9623872g/mol
• Monoisotopic Mass: 227.9623872g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 181
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 68.6Ų

Additional information on Sodium 2-chloro-6-methoxybenzene-1-sulfinate

Sodium 2-chloro-6-methoxybenzene-1-sulfinate: A Comprehensive Overview

Sodium 2-chloro-6-methoxybenzene-1-sulfinate, also known by its CAS number 2137770-33-1, is a chemical compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound is notable for its unique structure, which combines a sulfonate group with a chlorinated aromatic ring. The molecule's structure is characterized by a benzene ring with substituents at positions 1, 2, and 6: a sulfonate group at position 1, a chlorine atom at position 2, and a methoxy group at position 6. This arrangement imparts distinctive chemical properties that make it valuable for various applications.

Recent studies have highlighted the importance of Sodium 2-chloro-6-methoxybenzene-1-sulfinate in the development of advanced materials. Researchers have explored its potential as a precursor for synthesizing functional polymers and nanoparticles. For instance, a 2023 study published in *Advanced Materials* demonstrated that this compound can be used to create highly conductive polymer films, which have applications in flexible electronics and energy storage devices. The sulfonate group in the molecule plays a critical role in these applications by enhancing the material's stability and conductivity.

The synthesis of Sodium 2-chloro-6-methoxybenzene-1-sulfinate typically involves multi-step reactions. A common approach starts with the sulfonation of chloromethyl benzene derivatives, followed by methylation to introduce the methoxy group. This process requires precise control over reaction conditions to ensure high yield and purity. Recent advancements in catalytic methods have improved the efficiency of these reactions, making large-scale production more feasible. For example, the use of transition metal catalysts has been shown to significantly accelerate the sulfonation step while maintaining product quality.

In terms of chemical properties, Sodium 2-chloro-6-methoxybenzene-1-sulfinate exhibits strong acid resistance due to the electron-withdrawing effects of both the sulfonate and chlorine groups. This property makes it suitable for use in harsh chemical environments, such as those encountered in industrial processing or advanced manufacturing techniques. Additionally, the compound demonstrates moderate solubility in polar solvents, which is advantageous for its application in solution-based synthesis methods.

One of the most promising areas of research involving Sodium 2-chloro-6-methoxybenzene-1-sulfinate is its role in drug development. Scientists have investigated its potential as an intermediate in the synthesis of bioactive compounds. A recent study published in *Journal of Medicinal Chemistry* reported that derivatives of this compound exhibit potent anti-inflammatory activity, suggesting its potential use in developing new pharmaceutical agents. The methoxy group's electron-donating effect is believed to contribute to this activity by modulating the compound's interaction with biological targets.

The environmental impact of Sodium 2-chloro-6-methoxybenzene-1-sulfinate has also been a topic of interest among researchers. Studies have shown that while the compound is stable under normal conditions, it can degrade under specific environmental stressors such as UV light or microbial action. Understanding these degradation pathways is crucial for assessing its long-term environmental fate and ensuring sustainable practices during its production and use.

In conclusion, Sodium 2-chloro-6-methoxybenzene-1-sulfinate (CAS No. 2137770-33-1) is a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure enables it to serve as a valuable building block for advanced materials and pharmaceuticals while maintaining stability under challenging conditions. As research continues to uncover new potential uses for this compound, it is likely to play an increasingly important role in both academic and industrial settings.